Cas no 1232838-56-0 (3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 1232838-56-0
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• MDL: MFCD12027292
• CID: 4689751
• Update Time: 2025-10-08

3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine
• STK504207
• T2211
• 5-(3,4-diethoxyphenyl)-4-methyl-2H-pyrazol-3-amine
• 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine

• MDL： MFCD12027292
• Inchi： 1S/C14H19N3O2/c1-4-18-11-7-6-10(8-12(11)19-5-2)13-9(3)14(15)17-16-13/h6-8H,4-5H2,1-3H3,(H3,15,16,17)
• InChI Key： XQTCZZYNNGCGLN-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1=C(C)C(N)=NN1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 73.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 460.5±45.0 °C at 760 mmHg
• Flash Point: 232.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine

Introduction to 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1232838-56-0)

3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1232838-56-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 3,4-diethoxyphenyl group and a methyl group at the 4-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The diethoxyphenyl moiety is particularly noteworthy due to its ability to modulate various biological pathways, such as those involved in inflammation and oxidative stress.

Recent studies have highlighted the potential of 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell proliferation.

The pharmacokinetic profile of 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine has been extensively studied to understand its bioavailability and metabolism. Research indicates that this compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(3,4-Diethoxyphenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1232838-56-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the pharmaceutical industry.